Cas no 856437-71-3 (4-o-Tolyloxy-benzylamine)

4-o-Tolyloxy-benzylamine structure
4-o-Tolyloxy-benzylamine structure
Product Name:4-o-Tolyloxy-benzylamine
CAS No:856437-71-3
MF:C14H15NO
MW:213.275003671646
CID:1079520
PubChem ID:1094842
Update Time:2025-04-20

4-o-Tolyloxy-benzylamine Chemical and Physical Properties

Names and Identifiers

    • 4-o-Tolyloxy-benzylamine
    • 4-(2-methylphenoxy)Benzenemethanamine
    • AKOS000218126
    • CS-0456407
    • SCHEMBL507354
    • 856437-71-3
    • 4-(2-methylphenoxy)benzylamine
    • 4-(2-methylphenyloxy)benzylamine
    • FT-0769618
    • HMS1696M06
    • VWZASXKWMZFTRY-UHFFFAOYSA-N
    • (4-(O-tolyloxy)phenyl)methanamine
    • [4-(2-methylphenoxy)phenyl]methanamine
    • 4-(o-Tolyloxy)benzylamine
    • DA-22793
    • 1-[4-(2-methylphenoxy)phenyl]methanamine
    • MDL: MFCD06589814
    • Inchi: 1S/C14H15NO/c1-11-4-2-3-5-14(11)16-13-8-6-12(10-15)7-9-13/h2-9H,10,15H2,1H3
    • InChI Key: VWZASXKWMZFTRY-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(CN)=CC=1)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 213.115364102g/mol
  • Monoisotopic Mass: 213.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 35.2Ų

4-o-Tolyloxy-benzylamine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

4-o-Tolyloxy-benzylamine Pricemore >>

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